Cas no 733740-83-5 (trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid)

• Product Name: trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid
• CAS No: 733740-83-5
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 880235
• PubChem ID: 24722387
• Update Time: 2025-09-24

trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(3-methoxybenzoyl)cyclopentane-1-carboxylic acid
• trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid
• MFCD01311207
• TRANS-2-(3-METHOXYBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• DTXSID50641326
• 733740-83-5
• AKOS016017615

• MDL： MFCD01311207
• Inchi： 1S/C14H16O4/c1-18-10-5-2-4-9(8-10)13(15)11-6-3-7-12(11)14(16)17/h2,4-5,8,11-12H,3,6-7H2,1H3,(H,16,17)/t11-,12-/m1/s1
• InChI Key： BBGASWPBIIQSLG-VXGBXAGGSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)[C@@H]1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 248.10500
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 2.37880